Cas no 2228676-80-8 (1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine)
1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine
- 2228676-80-8
- EN300-1944373
-
- Inchi: 1S/C7H13F2N/c1-5(2)4-7(5,10)6(3,8)9/h4,10H2,1-3H3
- InChI Key: ADAGNBUSMLSANR-UHFFFAOYSA-N
- SMILES: FC(C)(C1(CC1(C)C)N)F
Computed Properties
- Exact Mass: 149.10160574g/mol
- Monoisotopic Mass: 149.10160574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26Ų
1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1944373-0.05g |
1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine |
2228676-80-8 | 0.05g |
$1417.0 | 2023-09-17 | ||
| Enamine | EN300-1944373-0.1g |
1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine |
2228676-80-8 | 0.1g |
$1484.0 | 2023-09-17 | ||
| Enamine | EN300-1944373-0.25g |
1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine |
2228676-80-8 | 0.25g |
$1551.0 | 2023-09-17 | ||
| Enamine | EN300-1944373-0.5g |
1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine |
2228676-80-8 | 0.5g |
$1619.0 | 2023-09-17 | ||
| Enamine | EN300-1944373-1.0g |
1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine |
2228676-80-8 | 1g |
$1686.0 | 2023-05-31 | ||
| Enamine | EN300-1944373-2.5g |
1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine |
2228676-80-8 | 2.5g |
$3304.0 | 2023-09-17 | ||
| Enamine | EN300-1944373-5.0g |
1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine |
2228676-80-8 | 5g |
$4890.0 | 2023-05-31 | ||
| Enamine | EN300-1944373-10.0g |
1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine |
2228676-80-8 | 10g |
$7250.0 | 2023-05-31 | ||
| Enamine | EN300-1944373-1g |
1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine |
2228676-80-8 | 1g |
$1686.0 | 2023-09-17 | ||
| Enamine | EN300-1944373-5g |
1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine |
2228676-80-8 | 5g |
$4890.0 | 2023-09-17 |
1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine
1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine: A Comprehensive Overview
1-(1,1-Difluoroethyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228676-80-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.
The molecular structure of 1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine is noteworthy for its cyclopropane ring and the presence of difluoroethyl and dimethyl groups. These functional groups contribute to the compound's unique chemical and biological properties. The cyclopropane ring, a three-membered cyclic alkane, is known for its high ring strain and reactivity. The introduction of fluorine atoms in the difluoroethyl group enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.
Recent studies have focused on the synthesis and optimization of 1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine. One notable approach involves the use of transition-metal-catalyzed reactions to efficiently construct the cyclopropane ring and introduce the difluoroethyl group. For instance, a study published in the Journal of Organic Chemistry reported a palladium-catalyzed intramolecular cyclization reaction that yielded high yields of the target compound with excellent regioselectivity. This method not only simplifies the synthetic route but also reduces the overall cost and environmental impact.
The biological activity of 1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine has been extensively investigated in various in vitro and in vivo models. Preliminary results indicate that this compound exhibits potent activity against several pathogenic microorganisms, including bacteria and fungi. A study conducted by researchers at a leading pharmaceutical institute demonstrated that 1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine effectively inhibited the growth of multidrug-resistant bacteria, making it a promising candidate for the development of new antibiotics.
In addition to its antimicrobial properties, 1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine has shown potential as a modulator of neurotransmitter systems. Research published in the European Journal of Medicinal Chemistry revealed that this compound acts as a selective serotonin reuptake inhibitor (SSRI), similar to commonly used antidepressant drugs. The unique structural features of 1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine may offer improved efficacy and reduced side effects compared to existing SSRIs.
The pharmacokinetic profile of 1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine has also been studied to assess its suitability for therapeutic applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, toxicity studies have indicated that 1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine is well-tolerated at therapeutic doses with minimal adverse effects.
In conclusion, 1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228676-80-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a new therapeutic agent. Ongoing research continues to explore its potential in various fields, including antimicrobial therapy and neuropsychiatric disorders. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in advancing medical treatments.
2228676-80-8 (1-(1,1-difluoroethyl)-2,2-dimethylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)